Cas no 5857-36-3 (2,2,4-trimethylpentan-3-one)

• Product Name: 2,2,4-trimethylpentan-3-one
• CAS No: 5857-36-3
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD00039844
• CID: 1611942
• PubChem ID: 138611
• Update Time: 2025-04-21

2,2,4-trimethylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,2,4-trimethylpentan-3-one
• 3-Pentanone,2,4-trimethyl-
• AC1L3D6Y
• Pentamethylacetone
• t-butyl isopropyl ketone
• 2,2,4-Trimethyl-3-pentanone
• Pentamethyl-aceton
• ω.ω-Dimethyl-pinakolin
• NSC892
• (isopropyl)(tert-butyl) ketone
• tert-Butyl isopropyl ketone
• 2,2,4-Trimethyl-pentan-3-on
• Isopropyl tert-butyl ketone
• 2,4-Trimethyl-3-pentanone
• 2,2,4-trimethyl-pentan-3-one
• 3-Pentanone,2,4-trimethyl

• MDL： MFCD00039844
• Inchi： 1S/C8H16O/c1-6(2)7(9)8(3,4)5/h6H,1-5H3
• InChI Key： OVCHQRXVZXVQNQ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 128.12000

Experimental Properties

• Density: 0.8065
• Melting Point: -29.02°C
• Boiling Point: 133.85°C
• Refractive Index: 1.4109 (estimate)
• PSA: 17.07000
• LogP: 2.25760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones